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Compound of Interest

Compound Name:
1-(3-Bromopropyl)-3-

methylbenzene

Cat. No.: B2791358 Get Quote

Essential Safety and Handling Guide for 1-(3-
Bromopropyl)-3-methylbenzene
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-(3-Bromopropyl)-3-methylbenzene, tailored for research,

scientific, and drug development professionals. Following these procedures is critical for

ensuring laboratory safety and minimizing risk.

Chemical Identifier and Properties

Property Value

CAS Number 103324-39-6

Molecular Formula C10H13Br

Molecular Weight 213.11 g/mol

Appearance Clear colorless liquid

Boiling Point 241 °C

Density 1.24 g/cm³

Storage Temperature 2°C - 8°C
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Hazard Identification and Precautionary Statements
1-(3-Bromopropyl)-3-methylbenzene is a hazardous chemical that can cause severe skin

burns, serious eye damage, and respiratory irritation.[1] It is also harmful if swallowed and is a

combustible liquid.

Hazard Statements:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H227: Combustible liquid.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P261: Avoid breathing mist or vapors.[1][2]

P264: Wash skin thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[3]

P271: Use only outdoors or in a well-ventilated area.[1][2]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][2][3]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[1][3]

P501: Dispose of contents/ container to an approved waste disposal plant.[1][3]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against chemical exposure. The

following PPE is mandatory when handling 1-(3-Bromopropyl)-3-methylbenzene.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[2][3][4][5]

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact that can

lead to severe burns and

irritation.

Body Protection
Chemical-resistant lab coat or

coveralls.[3][6]

Protects against accidental

spills and contamination of

personal clothing.

Foot Protection
Closed-toe shoes made of a

chemical-resistant material.

Prevents exposure from spills

that may reach the floor.

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges is

required.[2]

Minimizes inhalation of vapors

that can cause respiratory

irritation.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step procedures is crucial for safe handling and disposal.

Handling Procedure
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[3][4] Confirm that all necessary PPE is available

and in good condition.
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Ventilation: All handling of 1-(3-Bromopropyl)-3-methylbenzene must be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[1][2][3]

Dispensing: When transferring the chemical, use only compatible and properly labeled

containers. Avoid generating mists or vapors.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling, even if

gloves were worn.[1][3] Do not eat, drink, or smoke in the laboratory.[3]

Storage: Store the chemical in its original, tightly sealed container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.[1][3][4]

The storage area should be locked.[1][3]

Disposal Plan
Waste Collection: Collect all waste containing 1-(3-Bromopropyl)-3-methylbenzene,

including contaminated consumables, in a dedicated, properly labeled, and sealed

hazardous waste container. Do not mix with other waste streams.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "1-(3-Bromopropyl)-3-methylbenzene".

Disposal: Dispose of the hazardous waste through a licensed and approved waste disposal

company.[1][3][7] Adhere to all local, state, and federal regulations for the disposal of

halogenated organic compounds. Do not pour this chemical down the drain.[1][7]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

Emergency Procedures
Immediate and appropriate action during an emergency is critical.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3][4]
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In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[3][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]
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Caption: Workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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